Cas no 1195901-53-1 (7-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride)

• Product Name: 7-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride
• CAS No: 1195901-53-1
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• MDL: MFCD09026780
• CID: 1038025
• PubChem ID: 44784832
• Update Time: 2025-10-25

7-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride
• 7-BROMO-1,2,3,4-TETRAHYDRO-QUINOLINE HYDROCHLORIDE
• 7-BroMo-1,2,3,4-tetrahydroquinoline, HCl
• 7-Bromo-1,2,3,4-tetrahydroquinoline HCl
• 7-Bromo-1,2,3,4-tetrahydroquinolinehydrochloride
• KPGKNWBIPSLETQ-UHFFFAOYSA-N
• RP28827
• BC005096
• AB0035111
• ST2419020
• AX8030303
• X9385
• 7-bromo-1,2,3,4-tetrahydro-qu
• 1195901-53-1
• Quinoline, 7-bromo-1,2,3,4-tetrahydro-, hydrochloride (1:1)
• MFCD09026780
• SCHEMBL16397223
• DTXSID10660679
• AS-35919
• 7-Bromo-1,2,3,4-tetrahydroquinoline--hydrogen chloride (1/1)
• AKOS015898523
• 7-bromo-1,2,3,4-tetrahydroquinoline;hydrochloride
• 7-bromo-1,2,3,4-tetrahydro-quinoline hcl salt
• CS-0040536
• SB31639
• A892537
• BCP29598

• MDL： MFCD09026780
• Inchi： 1S/C9H10BrN.ClH/c10-8-4-3-7-2-1-5-11-9(7)6-8;/h3-4,6,11H,1-2,5H2;1H
• InChI Key： KPGKNWBIPSLETQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NCCC2.Cl

Computed Properties

• Exact Mass: 246.97600
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 12.03000
• LogP: 3.74720

7-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 7-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride

7-Bromo-1,2,3,4-tetrahydroquinoline Hydrochloride (CAS 1195901-53-1): A Comprehensive Overview

7-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride (CAS 1195901-53-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated tetrahydroquinoline derivative is widely utilized in drug discovery and medicinal chemistry due to its unique structural properties. The compound features a tetrahydroquinoline core with a bromine substitution at the 7-position, making it a valuable intermediate for synthesizing various bioactive molecules.

The growing interest in 7-Bromo-1,2,3,4-tetrahydroquinoline HCl stems from its potential applications in developing central nervous system (CNS) therapeutics. Researchers are particularly interested in its role as a building block for neuroactive compounds, given the structural similarity to quinoline-based drugs that target neurotransmitter systems. Recent studies have explored its use in creating novel dopamine receptor modulators and serotonin pathway agents, aligning with current trends in neurological disorder research.

From a chemical perspective, 7-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride salt offers excellent solubility in polar solvents, which enhances its utility in organic synthesis. The hydrochloride form improves stability and handling characteristics compared to the free base. Analytical data shows this brominated heterocyclic compound typically appears as a white to off-white crystalline powder with well-defined melting characteristics, making it suitable for precise formulation work.

The synthesis of CAS 1195901-53-1 material typically involves bromination of tetrahydroquinoline precursors followed by salt formation. Process chemists emphasize the importance of controlling reaction conditions to ensure high purity, as even minor impurities can significantly impact downstream applications. Advanced purification techniques like recrystallization or column chromatography are often employed to achieve pharmaceutical-grade material.

In the current market landscape, demand for 7-Bromo-THQ hydrochloride has increased parallel to the growth in CNS drug development. Pharmaceutical companies are actively screening tetrahydroquinoline derivatives for potential treatments of Parkinson's disease, depression, and other neurological conditions. The compound's versatility also extends to materials science, where researchers are investigating its potential in organic electronic applications.

Quality control protocols for 7-Bromo-1,2,3,4-tetrahydroquinoline HCl typically include HPLC analysis, mass spectrometry confirmation, and residual solvent testing. Storage recommendations suggest keeping the material in airtight containers under inert atmosphere at controlled temperatures to maintain stability. Proper handling requires standard laboratory precautions, though the compound doesn't present significant handling hazards when used appropriately.

Recent patent literature reveals growing intellectual property activity surrounding brominated tetrahydroquinoline compounds, particularly in therapeutic applications. Several patent applications filed in 2023-2024 describe novel synthetic routes and pharmaceutical compositions incorporating this structural motif. This trend underscores the compound's importance in contemporary medicinal chemistry.

For researchers sourcing 7-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride, verification of CAS 1195901-53-1 authenticity is crucial. Reputable suppliers provide comprehensive analytical certificates with batch-specific data. The global supply chain for this specialty chemical has expanded significantly, with production facilities in North America, Europe, and Asia meeting the growing demand from academic and industrial researchers.

Future research directions for 7-Bromo-THQ HCl may explore its potential in targeted drug delivery systems and combination therapies. The compound's molecular architecture offers multiple sites for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. As drug discovery paradigms evolve toward more sophisticated small molecule designs, the importance of such versatile intermediates will likely increase.

Environmental and regulatory considerations for 7-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride follow standard pharmaceutical intermediate guidelines. While not classified as hazardous under most regulatory frameworks, proper waste disposal procedures should be observed. The compound's environmental fate and biodegradation pathways remain active areas of investigation as part of broader green chemistry initiatives in the pharmaceutical industry.

Analytical method development for CAS 1195901-53-1 continues to advance, with recent publications describing improved chromatographic separation techniques and spectroscopic characterization methods. These developments support quality assurance in both research and production settings, ensuring reliable performance in downstream applications.

The cost structure for 7-Bromo-1,2,3,4-tetrahydroquinoline HCl reflects its status as a specialty chemical, with pricing influenced by purity grade, batch size, and supplier capabilities. Market analysts note steady price stabilization as production scales to meet growing demand, though custom synthesis services for modified derivatives command premium pricing.

In conclusion, 7-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride represents an important building block in modern chemical research with diverse applications across multiple disciplines. Its combination of synthetic accessibility and structural versatility ensures continued relevance in pharmaceutical development pipelines. As research into tetrahydroquinoline-based therapeutics progresses, this compound will likely remain a focal point for medicinal chemistry innovation in the coming years.